1,4-Dimethyl-2-azabicyclo[2.2.1]heptane
Description
1,4-Dimethyl-2-azabicyclo[2.2.1]heptane is a bicyclic organic compound featuring a seven-membered ring system with nitrogen at the 2-position and methyl groups at the 1- and 4-positions. This structure imposes significant conformational rigidity, which influences its chemical reactivity, biological activity, and physicochemical properties. The bicyclo[2.2.1]heptane framework is a common motif in medicinal chemistry due to its ability to mimic flexible peptide backbones while enhancing metabolic stability .
Properties
Molecular Formula |
C8H15N |
|---|---|
Molecular Weight |
125.21 g/mol |
IUPAC Name |
1,4-dimethyl-2-azabicyclo[2.2.1]heptane |
InChI |
InChI=1S/C8H15N/c1-7-3-4-8(2,5-7)9-6-7/h9H,3-6H2,1-2H3 |
InChI Key |
QRJWXXAUWKEAJQ-UHFFFAOYSA-N |
Canonical SMILES |
CC12CCC(C1)(NC2)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structural Analogues
Structural and Functional Differences
The following table summarizes key differences between 1,4-Dimethyl-2-azabicyclo[2.2.1]heptane and related bicyclic compounds:
Key Observations:
- Nitrogen Position : The 2-aza configuration in the target compound distinguishes it from 7-azabicyclo analogues (e.g., Ahc), which are derived from proline and used in peptide synthesis .
- Substituent Effects : Methyl groups at 1- and 4-positions enhance lipophilicity compared to carboxylate-functionalized derivatives (e.g., tetramethyl-7-azabicyclo[2.2.1]heptane), which are polar and used in polymer chemistry .
- Heteroatom Variations : Replacement of nitrogen with oxygen (e.g., 2-Oxa-5-azabicyclo[2.2.1]heptane) alters hydrogen-bonding capacity and solubility, making it suitable for chiral resolution .
Pharmacological Relevance
- ABT-418 Analogues : Studies on 7-azabicyclo[2.2.1]heptane systems (e.g., 7a and 8a) revealed that conformational restriction improves binding to nicotinic acetylcholine receptors (nAChRs), a property shared with 1,4-dimethyl derivatives due to their rigid frameworks .
- Patent Applications : AstraZeneca’s patent on 2-azabicyclo[2.2.1]heptane derivatives highlights their utility in central nervous system (CNS) therapeutics, likely due to enhanced blood-brain barrier penetration compared to bulkier analogues .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
